5-(aminosulfonyl)-2-methoxy-N-[3-(1-piperidinyl)propyl]benzamide

• Molecular Formula: C16H25N3O4S
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 2-methoxy-N-(3-piperidin-1-ylpropyl)-5-sulfamoylbenzamide
• InChI: InChI=1S/C16H25N3O4S/c1-23-15-7-6-13(24(17,21)22)12-14(15)16(20)18-8-5-11-19-9-3-2-4-10-19/h6-7,12H,2-5,8-11H2,1H3,(H,18,20)(H2,17,21,22)
• InChI Key: JUYBNPNQJYBQGH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)NCCCN2CCCCC2

Description

5-(aminosulfonyl)-2-methoxy-N-[3-(1-piperidinyl)propyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonylurea drugs and is known to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-(aminosulfonyl)-2-methoxy-N-[3-(1-piperidinyl)propyl]benzamide involves its interaction with sulfonylurea receptors (SURs) on pancreatic beta cells. This results in the closure of ATP-sensitive potassium channels, leading to depolarization of the cell membrane and subsequent calcium influx. The increase in intracellular calcium levels triggers insulin secretion from the beta cells, leading to a decrease in blood glucose levels. Additionally, this compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
5-(aminosulfonyl)-2-methoxy-N-[3-(1-piperidinyl)propyl]benzamide has been shown to have several biochemical and physiological effects. In addition to its antidiabetic and anti-inflammatory properties, this compound has been found to have antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(aminosulfonyl)-2-methoxy-N-[3-(1-piperidinyl)propyl]benzamide in lab experiments is its well-characterized mechanism of action. This allows researchers to study the compound's effects on specific biological pathways with a high degree of precision. Additionally, this compound has been shown to have low toxicity and good bioavailability, making it a safe and effective research tool.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main challenges is the synthesis of the compound, which can be time-consuming and requires specialized equipment and expertise. Additionally, the compound's stability and solubility can be problematic, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-(aminosulfonyl)-2-methoxy-N-[3-(1-piperidinyl)propyl]benzamide. One area of interest is the compound's potential as a therapeutic agent for the treatment of diabetes and other metabolic disorders. Additionally, further research is needed to fully understand the compound's anti-inflammatory and anticancer properties, and to identify potential clinical applications in these areas. Finally, there is also potential for the development of new analogs of this compound with improved pharmacological properties and therapeutic efficacy.

Synthesis Methods

The synthesis of 5-(aminosulfonyl)-2-methoxy-N-[3-(1-piperidinyl)propyl]benzamide involves the reaction of 2-methoxy-5-nitrobenzoic acid with piperidine in the presence of a reducing agent such as iron powder. The resulting intermediate is then reacted with 3-chloropropylsulfonyl chloride to obtain the final product. The purity of the compound can be confirmed using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

5-(aminosulfonyl)-2-methoxy-N-[3-(1-piperidinyl)propyl]benzamide has been studied extensively for its potential therapeutic applications. It has been shown to have antidiabetic, anti-inflammatory, and anticancer properties. In preclinical studies, this compound has been found to lower blood glucose levels by stimulating insulin secretion from pancreatic beta cells. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has demonstrated cytotoxic effects on cancer cells, making it a promising candidate for cancer therapy.